Cas no 2229556-26-5 (3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol)

• Product Name: 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol
• CAS No: 2229556-26-5
• MF: C₁₀H₁₅BrOS
• MW: 263.194501161575
• CID: 5767048
• PubChem ID: 165681864
• Update Time: 2025-10-14

3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol
• 2229556-26-5
• EN300-1919312
• 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol

• Inchi： 1S/C10H15BrOS/c1-7-9(11)4-8(13-7)5-10(2,3)6-12/h4,12H,5-6H2,1-3H3
• InChI Key： HNUZJGJTZIVVFB-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(=C1)CC(C)(C)CO

Computed Properties

• Exact Mass: 262.00270g/mol
• Monoisotopic Mass: 262.00270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol

Comprehensive Overview of 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol (CAS No. 2229556-26-5)

3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol is a specialized organic compound with the CAS number 2229556-26-5, widely recognized in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a brominated thiophene ring and a dimethylpropanol side chain, making it a valuable intermediate in synthetic chemistry. Its applications span drug discovery, material science, and specialty chemicals, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in heterocyclic compounds like 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol stems from their versatility in designing bioactive molecules. Researchers frequently search for "thiophene derivatives in drug development" or "brominated compounds for catalysis," reflecting its relevance in modern R&D. The compound’s CAS no 2229556-26-5 is often queried in databases like SciFinder and Reaxys, underscoring its importance in patent literature and academic studies.

From a synthetic perspective, the 2,2-dimethylpropan-1-ol moiety enhances solubility, while the 4-bromo-5-methylthiophene group offers reactivity for cross-coupling reactions—key to constructing complex molecules. This aligns with industry demands for "highly functionalized intermediates" and "click chemistry building blocks," topics trending in AI-driven molecular design platforms. Notably, its stability under mild conditions makes it suitable for flow chemistry applications, a hotspot in process optimization.

Analytical characterization of CAS 2229556-26-5 typically involves NMR, HPLC, and mass spectrometry, addressing common user queries like "how to validate thiophene-based compounds." The compound’s logP and hydrogen bonding capacity also make it a candidate for studies on "drug-likeness prediction algorithms," a frequent focus in computational chemistry forums.

In material science, the bromothiophene unit enables polymerization or surface modifications, resonating with searches for "organic electronic materials." Its compatibility with Pd-catalyzed reactions further supports its role in creating conductive polymers—a trending topic in renewable energy research. Safety data sheets emphasize standard lab handling, avoiding hazards associated with reactive halogens, which meets regulatory compliance needs often searched by industrial users.

As the demand for tailor-made synthons grows, 3-(4-Bromo-5-methylthiophen-2-yl)-2,2-dimethylpropan-1-ol exemplifies innovation at the intersection of medicinal chemistry and materials engineering. Its CAS no 2229556-26-5 serves as a critical identifier for researchers exploring "structure-activity relationships" or "small-molecule libraries," ensuring visibility in both academic and commercial spheres.